Cas no 197381-75-2 (Stigmasta-5,22-diene-3,7-diol,28-methyl-, (3b,7b,22Z)- (9CI))

• Product Name: Stigmasta-5,22-diene-3,7-diol,28-methyl-, (3b,7b,22Z)- (9CI)
• CAS No: 197381-75-2
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 234643
• Update Time: 2024-03-01

Stigmasta-5,22-diene-3,7-diol,28-methyl-, (3b,7b,22Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Stigmasta-5,22-diene-3,7-diol,28-methyl-, (3b,7b,22Z)- (9CI)
• TopsentinolG

• Inchi： 1S/C30H50O2/c1-18(2)23(19(3)4)9-8-20(5)24-10-11-25-28-26(13-15-30(24,25)7)29(6)14-12-22(31)16-21(29)17-27(28)32/h8-9,17-20,22-28,31-32H,10-16H2,1-7H3/b9-8-/t20-,22+,24-,25+,26+,27+,28+,29+,30-/m1/s1
• InChI Key： AIJJEEJKCGZQBW-VNODXUNESA-N
• SMILES： [C@@H]1(O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)/C=C\C(C(C)C)C(C)C)CC3)[C@@H](O)C=2

Computed Properties

• Exact Mass: 442.3813

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives